Cas no 64670-85-5 (N1-Methylethane-1,2-diamine dihydrochloride)

• Product Name: N1-Methylethane-1,2-diamine dihydrochloride
• CAS No: 64670-85-5
• MF: C₃H₁₂Cl₂N₂
• MW: 147.046778678894
• MDL: MFCD11846207
• CID: 499701
• PubChem ID: 21844765
• Update Time: 2025-11-04

N1-Methylethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methylethylenediamine Dihydrochloride
• 1,2-Ethanediamine, N-methyl-, dihydrochloride
• 1,2-Ethanediamine,N-methyl-, dihydrochloride (9CI)
• N1-methylethane-1,2-diamine dihydrochloride
• escholaminium
• N-Methyl-aethylendiamin,Dihydrochlorid
• N-Methyl-escholamin-kation
• N-Methylethane-1,2-diamine dihydrochloride
• N-methylethane-1,2-diammonium dichloride
• N-methyl-ethylenediamine,dihydrochloride
• 2-(Methylamino)ethanamine dihydrochloride
• 2-(METHYLAMINO)ETHANAMINE 2HCL
• N1-Methylethane-1,2-diamine DiHCl
• SC1801
• N-MethylethylenediamineDihydrochloride
• TRA0059511
• SY023647
• AB0035011
• (2-aminoethyl)(methyl)amine d
• N'-methylethane-1,2-diamine;dihydrochloride
• X9276
• N1-methyl ethane-1,2-diamine dihydrochloride
• A849
• SCHEMBL7112970
• DTXSID10618731
• CS-W003799
• FT-0706858
• MFCD11846207
• A849953
• AKOS015900930
• N-METHYL-1,2-ETHANEDIAMINE DIHYDROCHLORIDE
• 64670-85-5
• AS-54611
• N~1~-Methylethane-1,2-diamine--hydrogen chloride (1/2)
• 1,2-ETHANEDIAMINE, N-METHYL- DIHYDROCHLORIDE
• DB-014914
• N1-Methylethane-1,2-diamine dihydrochloride

• MDL： MFCD11846207
• Inchi： 1S/C3H10N2.2ClH/c1-5-3-2-4;;/h5H,2-4H2,1H3;2*1H
• InChI Key： TTYAMYGZPMSITF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)CCN

Computed Properties

• Exact Mass: 146.03800
• Monoisotopic Mass: 146.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 14.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Solid
• Melting Point: 224 ºC
• Boiling Point: 200.7°C at 760 mmHg
• Flash Point: 75.2°C
• PSA: 38.05000
• LogP: 1.85970

N1-Methylethane-1,2-diamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N1-Methylethane-1,2-diamine dihydrochloride

N1-Methylethane-1,2-Diamine Dihydrochloride: A Comprehensive Overview

N1-Methylethane-1,2-diamine dihydrochloride, identified by the CAS registry number 64670-85-5, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of ethane-1,2-diamine, where one of the amine groups is methylated, resulting in a unique chemical structure that imparts distinct properties. The dihydrochloride form indicates the presence of two hydrochloric acid molecules associated with the compound, which affects its solubility and reactivity.

The molecular formula of N1-Methylethane-1,2-diamine dihydrochloride is C₃H₁₀N₂·2HCl, with a molecular weight of approximately 139.08 g/mol. Its structure consists of a central ethane chain (C₂H₄) with two amine groups (-NH₂) attached to each carbon atom. One of these amine groups is methylated (-NMe), while the other remains in its primary form (-NH₂). The presence of two hydrochloric acid molecules as counterions contributes to the compound's ionic nature and enhances its solubility in polar solvents such as water and alcohols.

N1-Methylethane-1,2-diamine dihydrochloride is widely recognized for its role as a precursor in the synthesis of various organic compounds, particularly in pharmaceuticals and agrochemicals. Its ability to act as both a nucleophile and an electrophile makes it versatile in different reaction conditions. Recent studies have highlighted its potential in the development of novel drug delivery systems and biodegradable polymers, underscoring its importance in modern material science.

In terms of physical properties, N1-Methylethane-1,2-diamine dihydrochloride exists as a white crystalline solid at room temperature with a melting point around 230°C. It exhibits good stability under normal storage conditions but may decompose when exposed to high temperatures or strong oxidizing agents. The compound's solubility in water is relatively high due to the ionization provided by the hydrochloric acid moieties, making it suitable for aqueous-based reactions and formulations.

The synthesis of N1-Methylethane-1,2-diamine dihydrochloride typically involves the methylation of ethane-1,2-diamine using methylating agents such as formaldehyde or methyl chloride in the presence of an acid catalyst. This reaction proceeds via a nucleophilic substitution mechanism, where one hydrogen atom from the amine group is replaced by a methyl group (-CH₃). The resulting product is then neutralized with hydrochloric acid to form the dihydrochloride salt.

N1-Methylethane-1,2-diamine dihydrochloride has found extensive applications in the pharmaceutical industry as an intermediate in drug synthesis. For instance, it serves as a building block for antibiotics, antiviral agents, and anticancer drugs due to its ability to form stable bonds with other functional groups during chemical reactions. Recent advancements have also explored its use in peptide synthesis and oligonucleotide chemistry, where its diamine functionality facilitates the formation of complex biomolecules.

In addition to its pharmaceutical applications, N1-Methylethane-1,2-diamine dihydrochloride is employed in agrochemicals for the production of herbicides and fungicides. Its role as a chelating agent allows it to bind metal ions effectively, enhancing the bioavailability and efficacy of these compounds when applied to crops.

The environmental impact of N1-Methylethane-1,2-diamine dihydrochloride has been a subject of recent research interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions due to its simple structure and lack of persistent organic pollutants (POPs). This makes it an environmentally friendly choice compared to other synthetic chemicals that may persist in ecosystems for extended periods.

In conclusion, N1-Methylethane-1,2-diamine dihydrochloride (CAS No 64670-85-5) stands out as a crucial compound with diverse applications across multiple industries. Its unique chemical properties and versatility make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.